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Cat. No.: B15623058 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Methyllycaconitine (MLA) citrate is a potent and selective antagonist of the α7 nicotinic

acetylcholine receptor (nAChR)[1][2][3]. It is a valuable pharmacological tool for studying the

role of α7 nAChRs in various physiological and pathological processes. This document

provides a detailed protocol for the preparation of MLA citrate stock solutions to ensure

accurate and reproducible experimental results.

2. Materials and Equipment

Methyllycaconitine citrate powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent) or Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat
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3. Quantitative Data Summary

A summary of the key quantitative data for Methyllycaconitine citrate is presented in Table 1.

Parameter Value Reference

Molecular Weight 874.93 g/mol [1][4][5]

Formula C37H50N2O10.C6H8O7 [1]

Solubility in Water Up to 100 mM (87.49 mg/mL) [1][2][4][5]

Solubility in DMSO Up to 100 mM (87.49 mg/mL) [1][2][4][5]

Recommended Storage

(Powder)
-20°C, desiccated [1][5]

Recommended Storage (Stock

Solution)

-20°C for up to 3 months;

-80°C for up to 6-12 months
[6][7]

Purity Typically ≥95% or >98% [1][2][8]

4. Experimental Protocol: Preparation of a 10 mM MLA Citrate Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro and in vivo studies. Adjust the calculations accordingly for different

desired concentrations.

4.1. Calculations

To prepare a 10 mM stock solution, the required mass of MLA citrate can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 874.93 g/mol / 1000 = 8.7493 mg

4.2. Step-by-Step Procedure
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Safety Precautions: Before handling the compound, ensure you are wearing appropriate

personal protective equipment (PPE), including a lab coat, gloves, and safety glasses. MLA

is a toxic alkaloid[9].

Weighing: Carefully weigh out the calculated amount of MLA citrate powder using a

calibrated analytical balance. For 1 mL of a 10 mM solution, weigh 8.75 mg.

Solubilization:

Transfer the weighed MLA citrate powder into a sterile microcentrifuge tube or vial.

Add the desired volume of solvent (e.g., 1 mL of sterile water or DMSO) to the tube.

Dissolution:

Cap the tube securely.

Vortex the solution until the MLA citrate is completely dissolved. Gentle warming may be

applied if necessary, but avoid excessive heat.

Sterilization (Optional but Recommended):

If the stock solution is intended for cell culture experiments, it is advisable to sterilize it by

filtering through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes[6].

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 12 months)[6][7].

5. Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of MLA and the experimental

workflow for preparing a stock solution.
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Figure 1: Mechanism of action of Methyllycaconitine (MLA) citrate as an antagonist of the α7

nicotinic acetylcholine receptor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15623058?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Mass of
MLA Citrate Required

Weigh MLA Citrate
Powder

Dissolve in Solvent
(Water or DMSO)

Vortex to Mix

Sterile Filter
(Optional)

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15623058?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental workflow for the preparation of a Methyllycaconitine citrate stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyllycaconitine citrate | Nicotinic (a7) Receptor Antagonists: R&D Systems
[rndsystems.com]

2. Methyllycaconitine citrate | Nicotinic (α7) Receptors | Tocris Bioscience [tocris.com]

3. selleckchem.com [selleckchem.com]

4. bio-techne.com [bio-techne.com]

5. Methyllycaconitine citrate | CAS:112825-05-5 | High Purity | Manufacturer BioCrick
[biocrick.com]

6. medchemexpress.com [medchemexpress.com]

7. merckmillipore.com [merckmillipore.com]

8. Methyllycaconitine citrate (MLA), alpha7 Nicotinic receptor antagonist (CAS 112825-05-5)
| Abcam [abcam.com]

9. Methyllycaconitine - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Methyllycaconitine (MLA) Citrate Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15623058#protocol-for-preparing-
methyllycaconitine-citrate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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